Cas no 2097911-52-7 (4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• CAS No: 2097911-52-7
• MF: C₁₇H₁₇F₃N₄O₄S
• MW: 430.401492834091
• CID: 5469183
• Update Time: 2025-10-28

4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• 4-[4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine
• 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C17H17F3N4O4S/c18-17(19,20)15-10-16(22-11-21-15)23-3-5-24(6-4-23)29(25,26)12-1-2-13-14(9-12)28-8-7-27-13/h1-2,9-11H,3-8H2
• InChI Key： IIRPYPXOKADFJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(N1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 430.09226070 g/mol
• Monoisotopic Mass: 430.09226070 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.2
• Molecular Weight: 430.4

Additional information on 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine (CAS No. 2097911-52-7)

The compound 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine (CAS No. 2097911-52-7) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the benzodioxine and trifluoromethylpyrimidine moieties, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The piperazine and sulfonyl groups in this compound contribute to its ability to interact with specific protein targets, enhancing its selectivity and efficacy. This aligns with the growing trend in precision medicine, where compounds like 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine are designed to minimize off-target effects and improve patient outcomes.

The trifluoromethyl group is a key structural element that often enhances the metabolic stability and bioavailability of pharmaceutical compounds. This feature is particularly relevant in the context of drug design, where improving the pharmacokinetic properties of molecules is a major focus. Additionally, the benzodioxine ring system is known for its versatility in medicinal chemistry, often contributing to the compound's ability to penetrate cell membranes and interact with intracellular targets.

From a synthetic perspective, the preparation of 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine involves multi-step organic transformations, including sulfonylation and nucleophilic substitution reactions. These processes are critical for achieving high purity and yield, which are essential for its application in preclinical and clinical studies. The compound's CAS No. 2097911-52-7 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions.

In the context of current research trends, this compound is being explored for its potential in addressing drug-resistant diseases. The rise of antibiotic and antiviral resistance has underscored the need for innovative chemical scaffolds, and 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine represents a promising avenue for discovery. Its mechanism of action, which may involve interference with critical enzymatic processes, is a subject of ongoing investigation.

Another area of interest is the compound's potential application in neurodegenerative diseases. The piperazine moiety, in particular, is a common feature in CNS-active drugs, suggesting that this compound could be optimized for brain penetration. This is especially relevant given the increasing prevalence of conditions like Alzheimer's and Parkinson's diseases, where effective treatments remain a significant unmet medical need.

From an industrial perspective, the scalability of synthesizing 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine is a critical consideration. Advances in green chemistry and sustainable manufacturing processes are likely to play a role in its commercial production, aligning with global efforts to reduce the environmental impact of pharmaceutical development.

In summary, 4-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-6-(trifluoromethyl)pyrimidine (CAS No. 2097911-52-7) is a compound of significant scientific and therapeutic interest. Its unique structural attributes, combined with its potential applications in targeted therapy and drug discovery, make it a valuable subject of ongoing research. As the field of medicinal chemistry continues to evolve, this compound is poised to contribute to the development of next-generation therapeutics.